![molecular formula C17H16N2O2 B5676503 2-methyl-N-[2-(3-pyridinyl)ethyl]-1-benzofuran-5-carboxamide](/img/structure/B5676503.png)
2-methyl-N-[2-(3-pyridinyl)ethyl]-1-benzofuran-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Benzofuran derivatives are synthesized through various methods, including reactions involving salicylaldehyde derivatives and ethyl bromoacetate, followed by hydrolysis and amidation processes. For instance, a series of benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives were synthesized as cholinesterase inhibitors, highlighting the synthetic versatility of benzofuran compounds (Abedinifar et al., 2018).
Molecular Structure Analysis
The molecular structure of benzofuran derivatives is confirmed using spectroscopic methods, including NMR and IR spectroscopy. These techniques provide insights into the arrangement of atoms within the molecule and the presence of functional groups, crucial for understanding the compound's chemical behavior and interaction with biological targets.
Chemical Reactions and Properties
Benzofuran derivatives undergo various chemical reactions, contributing to their diverse chemical properties. For example, they can react with benzyl halides to afford target compounds with significant butyrylcholinesterase inhibitory activity. The reactivity of these compounds towards different chemical agents underlines their potential for further chemical modifications and applications in medicinal chemistry.
Physical Properties Analysis
The physical properties of benzofuran derivatives, such as solubility, melting point, and stability, are determined by their molecular structure. These properties are essential for the compound's application in drug formulation and delivery, affecting its absorption, distribution, metabolism, and excretion (ADME) profile.
Chemical Properties Analysis
Benzofuran derivatives exhibit a wide range of chemical properties, including cholinesterase inhibitory activity, which is a measure of their potential as therapeutic agents for diseases like Alzheimer's. The chemical behavior of these compounds is influenced by the substituents on the benzofuran ring, which can significantly impact their biological activity and receptor binding affinity.
properties
IUPAC Name |
2-methyl-N-(2-pyridin-3-ylethyl)-1-benzofuran-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2/c1-12-9-15-10-14(4-5-16(15)21-12)17(20)19-8-6-13-3-2-7-18-11-13/h2-5,7,9-11H,6,8H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLMXNYALCUCJGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(O1)C=CC(=C2)C(=O)NCCC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-[2-(3-pyridinyl)ethyl]-1-benzofuran-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.